Cas no 1493778-75-8 (2,2,2-trifluoro-1-(thiolan-3-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(thiolan-3-yl)ethan-1-one
• CAS No: 1493778-75-8
• MF: C₆H₇F₃OS
• MW: 184.179391145706
• CID: 5969604
• PubChem ID: 64164918
• Update Time: 2025-06-10

2,2,2-trifluoro-1-(thiolan-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(thiolan-3-yl)ethan-1-one
• EN300-1937253
• 1493778-75-8

• Inchi： 1S/C6H7F3OS/c7-6(8,9)5(10)4-1-2-11-3-4/h4H,1-3H2
• InChI Key： HQDLYVHVWXCPAY-UHFFFAOYSA-N
• SMILES： S1CCC(C(C(F)(F)F)=O)C1

Computed Properties

• Exact Mass: 184.01697050g/mol
• Monoisotopic Mass: 184.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 2,2,2-trifluoro-1-(thiolan-3-yl)ethan-1-one

Recent Advances in the Study of 2,2,2-Trifluoro-1-(thiolan-3-yl)ethan-1-one (CAS: 1493778-75-8)

The compound 2,2,2-trifluoro-1-(thiolan-3-yl)ethan-1-one (CAS: 1493778-75-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl ketone moiety and thiolane ring, exhibits unique chemical properties that make it a promising candidate for various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in biomedical research.

One of the key areas of investigation has been the synthetic pathways for 2,2,2-trifluoro-1-(thiolan-3-yl)ethan-1-one. A study published in the Journal of Organic Chemistry (2023) detailed an efficient, scalable synthesis route using thiolane-3-carbaldehyde as a starting material. The process involves a trifluoroacetylation step, yielding the target compound with high purity and yield. This advancement is particularly significant for industrial-scale production, as it addresses previous challenges related to cost and scalability.

In terms of reactivity, researchers have explored the electrophilic properties of the trifluoromethyl ketone group in 2,2,2-trifluoro-1-(thiolan-3-yl)ethan-1-one. A recent paper in Chemical Communications (2024) highlighted its ability to undergo nucleophilic addition reactions, making it a valuable building block for the synthesis of more complex molecules. The study also demonstrated its potential as a protease inhibitor, owing to the electrophilic carbonyl carbon that can form covalent bonds with active-site residues in enzymes.

Biological evaluations of 2,2,2-trifluoro-1-(thiolan-3-yl)ethan-1-one have revealed intriguing pharmacological properties. Preliminary in vitro studies conducted by a team at the University of Cambridge (2024) indicated moderate inhibitory activity against serine hydrolases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders. The compound's ability to cross the blood-brain barrier, as suggested by computational modeling, further enhances its potential as a central nervous system (CNS) drug candidate.

Another notable application of 2,2,2-trifluoro-1-(thiolan-3-yl)ethan-1-one is in the development of fluorinated analogs of bioactive molecules. A study in Bioorganic & Medicinal Chemistry Letters (2023) reported its use as a key intermediate in the synthesis of fluorinated derivatives of known drugs, aiming to improve their metabolic stability and bioavailability. The incorporation of fluorine atoms is a well-established strategy in medicinal chemistry to enhance drug-like properties, and this compound provides a convenient handle for such modifications.

Despite these promising findings, challenges remain in the further development of 2,2,2-trifluoro-1-(thiolan-3-yl)ethan-1-one. Issues such as potential toxicity and off-target effects need to be thoroughly investigated in future studies. Additionally, more comprehensive in vivo studies are required to validate its therapeutic potential and pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2,2,2-trifluoro-1-(thiolan-3-yl)ethan-1-one (CAS: 1493778-75-8) represents a versatile and promising compound in chemical biology and drug discovery. Recent advances in its synthesis, reactivity, and biological evaluation have laid a solid foundation for future research. As investigations continue, this molecule may pave the way for novel therapeutic agents and chemical tools, contributing to the advancement of biomedical science.